Cas no 2860-05-1 (4H-1-Benzopyran-4-one,2,3-dihydro-2-phenyl-, oxime)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-2-phenyl-, oxime
• CAS No: 2860-05-1
• Molecular Formula: C₁₅H₁₃NO₂
• Molecular Weight: 239.26922
• CID: 288427
• PubChem ID: 5356690

4H-1-Benzopyran-4-one,2,3-dihydro-2-phenyl-, oxime Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-2-phenyl-, oxime
• Flavanon-oxim; AC1NS9KU; Flavanonoxim; 2-Phenyl-2,3-dihydro-4H-chromen-4-one oxime; NSC65029; 4-Oximinoflavane; 2-phenyl-chroman-4-one oxime; 2,3-dihydro-2-phenyl-4H-1-benzopyran-4-one; NSC666760; 2-Phenyl-chroman-4-on-oxim;
• 2860-05-1
• DTXSID30418154
• NSC-65029
• 2-phenylchroman-4-one oxime
• SCHEMBL11177274
• NSC666760
• NSC65029
• 2-Phenyl-2,3-dihydro-4H-chromen-4-one oxime

• InChIKey： ZBLUTZFHSCCKFN-DTQAZKPQSA-N
• Inchi： InChI=1S/C15H13NO2/c17-16-13-10-15(11-6-2-1-3-7-11)18-14-9-5-4-8-12(13)14/h1-9,15,17H,10H2/b16-13+
• SMILES： O/N=C1\CC(C2C=CC=CC=2)OC2=CC=CC=C\12

Computed Properties

• Exact Mass: 239.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 239.095
• Heavy Atom Count: 18
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• PSA: 41.82
• Refractive Index: 1.621
• Boiling Point: 428.5°Cat760mmHg
• Flash Point: 212.9°C
• Density: 1.21